Cas no 1421444-91-8 (N-ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide)

• Product Name: N-ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide
• CAS No: 1421444-91-8
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5401670
• Update Time: 2025-11-06

N-ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-4-(2-pyridinyloxy)-1-piperidinecarboxamide
• N-ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide

• Inchi： 1S/C13H19N3O2/c1-2-14-13(17)16-9-6-11(7-10-16)18-12-5-3-4-8-15-12/h3-5,8,11H,2,6-7,9-10H2,1H3,(H,14,17)
• InChI Key： WVMNCWDLJYRLTF-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=O)CCC(OC2=NC=CC=C2)CC1

Experimental Properties

• Density: 1.149±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.9±38.0 °C(Predicted)
• pka: 15.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide

N-Ethyl-4-(Pyridin-2-Yloxy)Piperidine-1-Carboxamide: A Comprehensive Overview

N-Ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide, also known by its CAS number 1421444-91-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of N-Ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide comprises a piperidine ring, a pyridine moiety, and an ethyl group. The piperidine ring is a six-membered saturated ring containing one nitrogen atom, which contributes to its amine-like properties. The pyridine moiety, attached via an oxygen atom at the 2-position, introduces aromaticity and enhances the compound's electronic properties. The ethyl group at the nitrogen position further modifies the compound's steric and electronic characteristics. These structural elements collectively influence the compound's reactivity, solubility, and bioavailability.

Recent studies have highlighted the importance of N-Ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide in drug discovery. Its unique combination of a piperidine ring and a pyridine group makes it an attractive candidate for developing bioactive molecules. Researchers have explored its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression.

The synthesis of N-Ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide involves multi-step organic reactions. Typically, the synthesis begins with the preparation of the piperidine derivative followed by substitution reactions to introduce the pyridine moiety and the ethyl group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions and improve yields. These methods not only enhance the efficiency of synthesis but also minimize environmental impact.

In terms of physical properties, N-Ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide is characterized by its melting point, solubility in various solvents, and stability under different conditions. Its solubility profile is particularly important for its application in pharmaceutical formulations. Recent research has focused on improving its bioavailability through structural modifications and formulation strategies such as nanoparticle encapsulation.

The biological activity of this compound has been extensively studied using in vitro and in vivo models. It has shown promising results in anti-inflammatory assays, where it demonstrated potent inhibition of cyclooxygenase enzymes. Additionally, studies have indicated its potential as an analgesic agent due to its ability to modulate pain pathways. These findings underscore its therapeutic potential across multiple disease areas.

From an environmental perspective, understanding the degradation pathways of N-Ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide is crucial for assessing its ecological impact. Recent investigations have revealed that it undergoes hydrolytic degradation under specific pH conditions, which could influence its persistence in natural ecosystems.

In conclusion, N-Ethyl-4-(pyridin-2-yloxy)piperidine-1-carboxamide (CAS No: 1421444918) stands out as a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unravel its full potential, this compound is expected to play a pivotal role in advancing modern medicine.